3-(1H-indol-3-yl)benzo[f]quinoline-1-carboxylic acid

• IUPAC Name: 3-(1H-indol-3-yl)benzo[f]quinoline-1-carboxylic acid
• InChI: InChI=1S/C22H14N2O2/c25-22(26)16-11-20(17-12-23-18-8-4-3-7-15(17)18)24-19-10-9-13-5-1-2-6-14(13)21(16)19/h1-12,23H,(H,25,26)
• InChI Key: SZCPWPAPBYBWJH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC3=C2C(=CC(=N3)C4=CNC5=CC=CC=C54)C(=O)O
• Molecular Formula: C22H14N2O2
• Molecular Weight: 338.4 g/mol

Description

3-(1H-indol-3-yl)benzo[f]quinoline-1-carboxylic acid belongs to a class of organic compounds known for their complex molecular structures and significant biological activities. The interest in such compounds stems from their diverse pharmacological properties and their role in drug discovery.

Synthesis Analysis

The synthesis of 3-(1H-indol-3-yl)benzo[f]quinoline-1-carboxylic acid derivatives can involve transition-metal-free [3 + 3] annulations of indol-2-ylmethyl carbanions with nitroarenes, leading to indolo[3,2-b]quinoline derivatives under basic conditions (Nowacki & Wojciechowski, 2018). Another route involves palladium-catalyzed carbonylation of 1-(2-aminoaryl)-2-yn-1-ols to yield various quinoline and indol derivatives (Gabriele et al., 2008).

Molecular Structure Analysis

The molecular structure of these compounds can be extensively analyzed using X-ray crystallography. For example, coordination polymers synthesized from similar compounds have been analyzed to reveal discrete molecular complex structures and one and two-dimensional coordination polymer frameworks (Rad et al., 2016).

Chemical Reactions and Properties

These compounds participate in various chemical reactions, including cascade autoxidation-ring contractions leading to specific carboxylic acids derivatives (Becker et al., 2009). Their chemical reactivity is often explored in the context of developing new synthetic methodologies or understanding mechanistic pathways.

Physical Properties Analysis

While specific studies directly addressing the physical properties of 3-(1H-indol-3-yl)benzo[f]quinoline-1-carboxylic acid were not found, related compounds show varied physical properties based on their molecular structure. Typically, these analyses involve studying their crystalline structure, melting points, and solubility.

Chemical Properties Analysis

The chemical properties of such compounds often involve fluorescence, electrochemical behavior, and biological activity. For instance, compounds with related structures demonstrate significant fluorescence and gas sensing properties, indicating the versatility of their chemical properties (Rad et al., 2016).